Cas no 2694731-52-5 (benzyl 5-chloro-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: benzyl 5-chloro-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 2694731-52-5
• MF: C₁₆H₁₄ClNO₂
• MW: 287.740863323212
• CID: 5613088
• PubChem ID: 165942143
• Update Time: 2025-05-19

benzyl 5-chloro-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-33050597
• benzyl 5-chloro-2,3-dihydro-1H-indole-1-carboxylate
• 2694731-52-5

• Inchi： 1S/C16H14ClNO2/c17-14-6-7-15-13(10-14)8-9-18(15)16(19)20-11-12-4-2-1-3-5-12/h1-7,10H,8-9,11H2
• InChI Key： DVUBBOIPYPLSBR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CCN2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 287.0713064g/mol
• Monoisotopic Mass: 287.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl 5-chloro-2,3-dihydro-1H-indole-1-carboxylate

Comprehensive Overview of Benzyl 5-Chloro-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 2694731-52-5)

Benzyl 5-chloro-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 2694731-52-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of indole derivatives, which are widely recognized for their diverse biological activities and applications in drug discovery. The presence of a chloro substituent at the 5-position and a benzyl carboxylate group at the 1-position of the indole ring makes this molecule a valuable intermediate for synthesizing more complex structures.

In recent years, the demand for indole-based compounds has surged due to their potential in addressing global health challenges, such as antimicrobial resistance and neurodegenerative diseases. Researchers are particularly interested in benzyl 5-chloro-2,3-dihydro-1H-indole-1-carboxylate as a precursor for developing novel therapeutics. Its unique structural features allow for further functionalization, enabling the creation of targeted molecules with enhanced efficacy and reduced side effects.

The synthesis of benzyl 5-chloro-2,3-dihydro-1H-indole-1-carboxylate typically involves multi-step organic reactions, including N-alkylation and esterification. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity. These methods align with the growing trend of green chemistry, which emphasizes sustainable and environmentally friendly processes.

From an analytical perspective, CAS No. 2694731-52-5 is characterized using techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These tools ensure the compound meets the stringent quality standards required for pharmaceutical applications. The compound’s stability under various conditions is also a critical factor, as it influences its shelf life and compatibility with other reagents.

One of the most frequently asked questions about benzyl 5-chloro-2,3-dihydro-1H-indole-1-carboxylate is its role in drug discovery. Indole derivatives are known to interact with biological targets such as enzymes and receptors, making them promising candidates for treating diseases like cancer and inflammation. Additionally, the chloro group in this compound can enhance binding affinity and metabolic stability, which are crucial for optimizing drug performance.

Another area of interest is the compound’s potential in agrochemical innovation. With the increasing need for sustainable farming solutions, researchers are exploring indole derivatives for their pesticidal and herbicidal properties. The structural versatility of benzyl 5-chloro-2,3-dihydro-1H-indole-1-carboxylate allows for the development of eco-friendly alternatives to conventional agrochemicals.

In conclusion, benzyl 5-chloro-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 2694731-52-5) is a compound of immense scientific and industrial significance. Its applications span across pharmaceuticals, agrochemicals, and material science, reflecting the growing interdisciplinary approach in modern chemistry. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.